Cas no 2229411-65-6 (2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal)
2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal Chemical and Physical Properties
Names and Identifiers
-
- 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal
- 2229411-65-6
- EN300-1740813
- 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal
-
- Inchi: 1S/C11H18N2O/c1-7(2)13-10(5)11(8(3)6-14)9(4)12-13/h6-8H,1-5H3
- InChI Key: AYMAFOBGXVKAAA-UHFFFAOYSA-N
- SMILES: O=CC(C)C1C(C)=NN(C(C)C)C=1C
Computed Properties
- Exact Mass: 194.141913202g/mol
- Monoisotopic Mass: 194.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 34.9Ų
2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1740813-0.05g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 0.05g |
$1212.0 | 2023-09-20 | ||
| Enamine | EN300-1740813-0.1g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 0.1g |
$1269.0 | 2023-09-20 | ||
| Enamine | EN300-1740813-0.25g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 0.25g |
$1328.0 | 2023-09-20 | ||
| Enamine | EN300-1740813-0.5g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 0.5g |
$1385.0 | 2023-09-20 | ||
| Enamine | EN300-1740813-1.0g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 1g |
$1442.0 | 2023-06-03 | ||
| Enamine | EN300-1740813-2.5g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 2.5g |
$2828.0 | 2023-09-20 | ||
| Enamine | EN300-1740813-5.0g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 5g |
$4184.0 | 2023-06-03 | ||
| Enamine | EN300-1740813-10.0g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 10g |
$6205.0 | 2023-06-03 | ||
| Enamine | EN300-1740813-1g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 1g |
$1442.0 | 2023-09-20 | ||
| Enamine | EN300-1740813-5g |
2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]propanal |
2229411-65-6 | 5g |
$4184.0 | 2023-09-20 |
2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal
Chemical Profile of 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal (CAS No. 2229411-65-6)
2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal, identified by its Chemical Abstracts Service (CAS) number 2229411-65-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including an aldehyde moiety and alkyl substituents, makes it a versatile intermediate for further chemical modifications and derivatization.
The molecular structure of 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal features a pyrazole core substituted with methyl groups at the 3rd and 5th positions, an isobutyl group at the 1-position, and an aldehyde group at the 4-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various synthetic pathways. The aldehyde functionality, in particular, serves as a reactive site for condensation reactions, allowing for the formation of Schiff bases, imines, and other nitrogen-containing heterocycles—structures that are frequently encountered in drug discovery programs.
In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy as pharmacophores in several therapeutic areas. Studies have highlighted the potential of pyrazole-based compounds in modulating enzyme activity, particularly kinases and other signaling proteins involved in inflammation and cancer metabolism. The dimethyl substitution pattern enhances lipophilicity while maintaining metabolic stability, making it an attractive scaffold for oral bioavailability. Furthermore, the isobutyl side chain contributes to steric hindrance around the reactive site, which can influence binding affinity to biological targets.
Current research initiatives are exploring the pharmacological profile of 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal as a lead compound for developing novel therapeutics. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain proto-oncogene tyrosine kinases (PTKs), which are implicated in tumor growth and progression. The aldehyde group enables facile derivatization into more complex molecules through Michael additions or aldol condensations, providing a pathway to generate libraries of analogs for high-throughput screening.
The synthesis of 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal involves multi-step organic transformations starting from commercially available precursors such as propionaldehyde and appropriately substituted pyrazole derivatives. Key synthetic strategies include Grignard reactions for introducing the isobutyl group and formylation reactions at the 4-position via Vilsmeier-Haack or Henry reactions. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reliance on hazardous reagents while improving yield and purity.
The compound’s solubility profile presents both opportunities and challenges for formulation development. While its hydrophobic nature may limit aqueous solubility, solubilizing agents such as cyclodextrins or co-solvents can enhance bioavailability for in vivo applications. Additionally, its stability under various storage conditions is critical for industrial-scale production; degradation studies indicate that protection of the aldehyde group is necessary when long-term stability is required.
In conclusion,2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylophanal (CAS No. 2229411-65) represents a promising candidate for further medicinal chemistry exploration. Its structural features align well with emerging trends in drug design, particularly those focusing on kinase inhibition and metabolic modulation. As research progresses, this compound may serve as a foundation for next-generation therapeutics targeting complex diseases.
2229411-65-6 (2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylpropanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)